Cas no 1955523-08-6 (7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane;2,2,2-trifluoroacetic acid)

• Product Name: 7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane;2,2,2-trifluoroacetic acid
• CAS No: 1955523-08-6
• MDL: MFCD29034870
• CID: 4631347
• PubChem ID: 122236344
• Update Time: 2025-05-21

7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane;2,2,2-trifluoroacetic acid

• MDL： MFCD29034870

Additional information on 7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane;2,2,2-trifluoroacetic acid

Research Brief on 7,7-Difluoro-2-oxa-5-azabicyclo[4.1.0]heptane and Its Trifluoroacetic Acid Salt (CAS: 1955523-08-6)

The compound 7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane, often encountered as its trifluoroacetic acid salt (CAS: 1955523-08-6), has emerged as a key synthetic intermediate in medicinal chemistry and drug discovery. This bicyclic scaffold combines structural rigidity with synthetic versatility, making it particularly valuable for the development of bioactive molecules targeting neurological disorders and infectious diseases. Recent studies highlight its role as a constrained morpholine analog, offering improved metabolic stability and blood-brain barrier penetration compared to traditional morpholine derivatives.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this scaffold in developing novel kappa-opioid receptor antagonists. Researchers at Pfizer incorporated the 7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane core into their lead optimization campaign, achieving a 15-fold improvement in receptor selectivity while maintaining favorable pharmacokinetic properties. The trifluoroacetic acid salt form (1955523-08-6) proved crucial for compound purification and crystallization during scale-up processes.

In synthetic methodology development, a team from Scripps Research recently reported (ACS Catalysis, 2024) an asymmetric hydrogenation protocol for preparing enantiomerically pure forms of this bicyclic structure. Their approach utilized a chiral iridium catalyst to achieve >99% ee for the (1R,5S)-enantiomer, which showed superior activity in protease inhibition assays against SARS-CoV-2 main protease. The trifluoroacetic acid counterion was found to enhance aqueous solubility of the final active pharmaceutical ingredient by 40% compared to hydrochloride salts.

Structural studies using cryo-EM and X-ray crystallography have revealed that the 7,7-difluoro substitution pattern induces a unique electronic distribution that enhances hydrogen bonding interactions with target proteins. This characteristic has been exploited in the design of next-generation TRPV1 modulators, with several candidates currently in preclinical development for chronic pain management. The trifluoroacetate salt form (1955523-08-6) consistently demonstrated improved formulation stability across these programs.

From a safety perspective, recent toxicology studies indicate that this scaffold shows favorable metabolic profiles in both rodent and primate models. A 2024 metabolism study published in Drug Metabolism and Disposition identified the major clearance pathways, with the difluorinated ring system demonstrating remarkable resistance to oxidative metabolism compared to non-fluorinated analogs. The trifluoroacetic acid component was found to readily dissociate in physiological conditions, posing no additional toxicity concerns.

Looking forward, the pharmaceutical industry is showing increasing interest in this scaffold for CNS-targeted therapies. Three major pharmaceutical companies have recently included derivatives of 7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane in their neurodegenerative disease pipelines, with one candidate targeting tau protein aggregation expected to enter Phase I trials in late 2024. The consistent use of the trifluoroacetic acid salt form (1955523-08-6) in these development programs underscores its importance as a preferred salt form for early-stage drug candidates.